Cas no 102696-69-5 ((2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid)
102696-69-5 structure
Product Name:(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid
CAS No:102696-69-5
MF:C8H8O2S
MW:168.212921142578
CID:1134380
PubChem ID:5374138
Update Time:2025-04-20
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-methyl-3-(2-thienyl)-, (E)-
- (2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid
- (E)-2-methyl-3-thiophen-2-ylprop-2-enoic acid
- MOHSXXGDTJEXNH-AATRIKPKSA-N
- NS-01366
- 102696-69-5
- G46330
- (2E)-2-Methyl-3-(2-thienyl)-2-propenoic acid #
- starbld0031950
- SCHEMBL8182843
- AKOS006274907
- CEA69669
- (E)-2-Methyl-3-(thiophen-2-yl)acrylic acid
- 2-Methyl-3-(2-thienyl)acrylic acid
- MFCD00092194
- SCHEMBL1930557
- EN300-1722456
- Z1198150490
-
- Inchi: 1S/C8H8O2S/c1-6(8(9)10)5-7-3-2-4-11-7/h2-5H,1H3,(H,9,10)/b6-5+
- InChI Key: MOHSXXGDTJEXNH-AATRIKPKSA-N
- SMILES: S1C=CC=C1/C=C(/C(=O)O)\C
Computed Properties
- Exact Mass: 168.02454
- Monoisotopic Mass: 168.02450067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- PSA: 37.3
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1722456-0.05g |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid |
102696-69-5 | 95.0% | 0.05g |
$94.0 | 2025-03-21 | |
| Enamine | EN300-1722456-0.1g |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid |
102696-69-5 | 95.0% | 0.1g |
$140.0 | 2025-03-21 | |
| Enamine | EN300-1722456-0.25g |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid |
102696-69-5 | 95.0% | 0.25g |
$200.0 | 2025-03-21 | |
| Enamine | EN300-1722456-0.5g |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid |
102696-69-5 | 95.0% | 0.5g |
$374.0 | 2025-03-21 | |
| Enamine | EN300-1722456-1.0g |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid |
102696-69-5 | 95.0% | 1.0g |
$499.0 | 2025-03-21 | |
| Enamine | EN300-1722456-2.5g |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid |
102696-69-5 | 95.0% | 2.5g |
$978.0 | 2025-03-21 | |
| Enamine | EN300-1722456-5.0g |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid |
102696-69-5 | 95.0% | 5.0g |
$1448.0 | 2025-03-21 | |
| Enamine | EN300-1722456-10.0g |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid |
102696-69-5 | 95.0% | 10.0g |
$2146.0 | 2025-03-21 | |
| Enamine | EN300-1722456-1g |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid |
102696-69-5 | 95% | 1g |
$499.0 | 2023-09-20 | |
| Enamine | EN300-1722456-5g |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid |
102696-69-5 | 95% | 5g |
$1448.0 | 2023-09-20 |
(2E)-2-methyl-3-(thiophen-2-yl)prop-2-enoic acid Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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